4-(3-Bromobenzoyl)-1-oxa-4-azaspiro[4.5]decane-3-carboxylic acid

Specification

• CAS No.: 1326810-46-1
• Molecular Formula: C16H18BrNO4
• Molecular Weight: 368.22 g/mol
• IUPAC Name: 4-(3-bromobenzoyl)-1-oxa-4-azaspiro[4.5]decane-3-carboxylic acid
• Standard InChI: InChI=1S/C16H18BrNO4/c17-12-6-4-5-11(9-12)14(19)18-13(15(20)21)10-22-16(18)7-2-1-3-8-16/h4-6,9,13H,1-3,7-8,10H2,(H,20,21)
• Standard InChI Key: AAZUVYWGJAIVAZ-UHFFFAOYSA-N
• SMILES: C1CCC2(CC1)N(C(CO2)C(=O)O)C(=O)C3=CC(=CC=C3)Br
• Canonical SMILES: C1CCC2(CC1)N(C(CO2)C(=O)O)C(=O)C3=CC(=CC=C3)Br

Introduction

Synthesis and Applications

The synthesis of such compounds typically involves multi-step reactions, including the formation of the spirocyclic core and the introduction of the bromobenzoyl group. These compounds can be used as intermediates in the synthesis of pharmaceuticals or other bioactive molecules due to their unique structural features.

Potential Applications:

• Pharmaceutical Intermediates: Compounds with spirocyclic structures are often explored for their potential biological activities, such as antimicrobial or anticancer properties.

• Organic Synthesis: The bromobenzoyl group can serve as a reactive site for further chemical transformations.

Research Findings

While specific research findings on 4-(3-Bromobenzoyl)-1-oxa-4-azaspiro[4.5]decane-3-carboxylic acid are not available, studies on similar spirocyclic compounds highlight their versatility in organic chemistry and potential biological activities.

Relevant Studies:

• Spirocyclic Compounds: Research on spirocyclic compounds often focuses on their synthesis and biological evaluation, including antimicrobial and anticancer activities.

• Bromobenzoyl Derivatives: The presence of a bromobenzoyl group can facilitate further chemical modifications, making these compounds useful in synthetic chemistry.